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Compound of Interest

Compound Name: StA-IFN-1

Cat. No.: B2920068 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount for laboratory safety and environmental

protection. This document provides essential safety and logistical information for StA-IFN-1, a

known inhibitor of the type I interferon (IFN) induction pathway.

StA-IFN-1 is a small molecule that has been identified as a specific inhibitor of the IFN

induction pathway, with an IC50 value of 4.1 µM in a GFP reporter assay for IFN induction.[1][2]

It has been shown to reduce the levels of IFN-β mRNA, indicating its selectivity for the

induction pathway over the signaling pathway.[1][2] Understanding the proper disposal

procedures for this compound is crucial for maintaining a safe and compliant laboratory

environment.
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Property Value Reference

Formal Name

4-(1-acetyl-1H-indol-3-yl)-2,4-

dihydro-5-methyl-3H-pyrazol-3-

one

[1]

CAS Number 300839-31-0 [1]

Molecular Formula C₁₄H₁₃N₃O₂ [1]

Formula Weight 255.3 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Solubility (DMSO) ~5 mg/ml [3]

Solubility (DMF) ~3 mg/ml [3]

Disposal Procedures
The disposal of StA-IFN-1 and its containers must be conducted in accordance with all federal,

state, and local environmental regulations.

Step-by-Step Disposal Guidance:

Unused and Uncontaminated Product: For unused or uncontaminated StA-IFN-1, the

preferred method of disposal is to return it to the supplier if possible. If not, it should be

disposed of as hazardous waste. Do not dispose of the solid compound directly into the trash

or sewer.

Contaminated Materials and Solutions:

Liquid Waste: Solutions containing StA-IFN-1 should be collected in a designated,

compatible, and properly labeled hazardous waste container. The container should be kept

closed when not in use.

Solid Waste: Personal protective equipment (PPE) such as gloves and lab coats, as well

as other materials (e.g., paper towels, weighing paper) contaminated with StA-IFN-1,
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should be collected in a designated hazardous waste container.

Empty Containers: Empty containers may retain product residue. These containers should

be triple-rinsed with an appropriate solvent (e.g., ethanol or acetone). The rinsate should be

collected and disposed of as hazardous chemical waste. After thorough cleaning, the

container can be disposed of as regular waste, unless local regulations require otherwise.

Waste Segregation: Do not mix StA-IFN-1 waste with other waste streams unless it is known

to be compatible. Segregate chemical waste from biological waste.

Professional Disposal: All collected hazardous waste containing StA-IFN-1 must be disposed

of through a licensed and approved waste disposal company.

Experimental Protocols
The following is a detailed methodology for a key experiment involving StA-IFN-1, as described

in the literature that first identified the compound.[4]

Cell-Based High-Throughput Screen for Inhibitors of the Type I Interferon Induction Pathway:

Cell Line: A549/pr(IFNβ).GFP reporter cell line, which contains an eGFP reporter gene under

the control of the IFNβ promoter.

Assay Miniaturization: The assay was performed in 384-well plates.

Cell Seeding: A549/pr(IFNβ).GFP cells were seeded at a density of 1.2 x 10⁴ cells per well.

Compound Addition: A diversity set of 15,667 small molecules, including StA-IFN-1, was

added to the wells.

Induction of IFN Pathway: The IFN induction pathway was activated by infection with Sendai

virus (SeV).

Incubation: The plates were incubated to allow for GFP expression.

Data Acquisition: GFP expression was measured using a plate reader to identify compounds

that inhibited the IFN induction pathway.
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Hit Validation: Novel hit compounds were validated for their specific inhibition of the IFN

induction pathway.[4]

Signaling Pathway and Mechanism of Action
StA-IFN-1 inhibits the type I interferon induction pathway. This pathway is a critical part of the

innate immune response to viral infections. The binding of viral components to pattern

recognition receptors (PRRs) triggers a signaling cascade that leads to the activation of

transcription factors, primarily IRF3 and NF-κB. These transcription factors then induce the

expression of type I interferons, such as IFN-β. StA-IFN-1 has been shown to act at or

upstream of the phosphorylation of IRF3, but it does not block the nuclear translocation of

IRF3.[4]
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Caption: Simplified diagram of the Type I Interferon induction pathway showing the inhibitory

action of StA-IFN-1.

Experimental Workflow
The general workflow for testing the inhibitory effect of StA-IFN-1 on the interferon induction

pathway is as follows:
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Caption: Workflow for assessing the inhibitory activity of StA-IFN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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